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Compound of Interest

Compound Name: DEANO (sodium)

Cat. No.: B12388995

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding DEANO as a Nitric
Oxide Donor
Diethylamine NONOate (DEANO) is a member of the diazeniumdiolate class of compounds,

widely utilized in biomedical research for its ability to spontaneously release nitric oxide (NO)

under physiological conditions.[1] The defining characteristic of DEANO and other NONOates

is their predictable, pH-dependent decomposition, which allows for the controlled delivery of

NO for experimental applications.[1][2] This contrasts with other NO donors that may require

enzymatic activation or light.[3]

DEANO's utility is rooted in its rapid release kinetics. Understanding these properties is

paramount for accurate experimental design and data interpretation.
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Property Value Source

Molecular Formula C4H11N3O2 • C4H11N [4]

Formula Weight 206.3 g/mol [1][4]

NO Release Stoichiometry
~1.5 moles of NO per mole of

DEANO
[1]

Half-life (t½) at pH 7.4 ~2 minutes at 37°C [1][5]

Half-life (t½) at pH 7.4
~16 minutes at 22-25°C (Room

Temp)
[1]

Causality Behind Experimental Choices: The short half-life of DEANO at physiological pH

(7.4) necessitates that experiments are timed precisely.[1][5] A 2-minute half-life at 37°C

means that after just 10 minutes (5 half-lives), over 96% of the compound will have

decomposed. This rapid release is ideal for studying acute cellular responses to NO but

requires careful planning to capture the desired effect.

Principle of Measurement: The Griess Assay
Direct measurement of NO is challenging due to its transient nature (half-life of a few seconds)

and high reactivity.[6] Therefore, a common and reliable indirect method is to measure its

stable, nonvolatile breakdown products, nitrite (NO₂⁻) and nitrate (NO₃⁻).[6][7] The Griess

assay is a colorimetric method that specifically quantifies nitrite concentration.[8][9]

The assay is based on a two-step diazotization reaction:

Step 1: Under acidic conditions, sulfanilamide reacts with nitrite (NO₂⁻) to form a diazonium

salt.[8][10]

Step 2: This intermediate then couples with N-(1-naphthyl)ethylenediamine (NED) to form a

stable, magenta-colored azo compound.[8][10]

The intensity of the resulting color is directly proportional to the nitrite concentration and can be

quantified by measuring its absorbance with a spectrophotometer, typically at a wavelength

between 520-550 nm.[8][10]
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Visual Overview of the Core Processes
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Experimental Protocols
This section provides a self-validating system, including the preparation of a standard curve, to

ensure the accuracy and reproducibility of your results.

Part 1: Reagent Preparation & Handling
A. DEANO Stock Solution (e.g., 10 mM)

Expert Insight: DEANO is highly unstable in neutral or acidic aqueous solutions. To prevent

premature NO release, stock solutions must be prepared fresh in a cold, alkaline buffer and

used immediately.[2]

Methodological & Protocols

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12388995/docs?utm_src=pdf-body-img#application-note-quantitative-determination-of-nitric-oxide-release-from-deano
https://www.researchgate.net/file.PostFileLoader.html?id=53628bdfd5a3f200318b45de&assetKey=AS%3A273520917975040%401442223878243
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bring a vial of solid DEANO (FW: 206.3) to room temperature before opening to prevent

moisture condensation.[2][11]

Prepare a stock of cold (4°C) 10 mM NaOH.

Weigh out the required amount of DEANO (e.g., 2.06 mg for 1 mL of 10 mM solution).

Dissolve the DEANO in the cold 10 mM NaOH. Mix gently by inversion. Do not vortex.

Keep the stock solution on ice at all times and use it within the hour.

B. Sodium Nitrite (NaNO₂) Standard (100 µM)

Expert Insight: A precise standard curve is the cornerstone of trustworthy quantification. Start

with a concentrated, validated stock and perform serial dilutions.

Prepare a 1 mM primary stock of NaNO₂ in your experimental buffer (e.g., PBS, pH 7.4).

Many commercial kits provide a validated standard.[8]

To create a 100 µM working standard, dilute 100 µL of the 1 mM stock into 900 µL of the

same buffer.

C. Griess Reagent

Expert Insight: The two components of the Griess reagent are often stored separately and

mixed just before use to maintain stability.[10] Pre-mixed solutions have a shorter shelf-life.

Component A (Sulfanilamide): Typically 1% sulfanilamide in 5% phosphoric acid.

Component B (NED): Typically 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

For the assay, mix equal volumes of Component A and Component B. Prepare only the

amount needed for the immediate experiment.[12]

Part 2: Generating the Nitrite Standard Curve
Trustworthiness: This step validates that the assay is performing correctly and provides the

basis for calculating unknown concentrations. It must be run in parallel with every
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experiment.

In a 96-well microplate, prepare serial dilutions of the 100 µM NaNO₂ standard using your

experimental buffer. A typical range is from 100 µM down to ~1.5 µM.

Table for Standard Curve Preparation:

Well
Volume of 100 µM
NaNO₂

Volume of Buffer Final [NaNO₂] (µM)

S1 100 µL 0 µL 100

S2 50 µL 50 µL 50

S3 25 µL 75 µL 25

S4 12.5 µL 87.5 µL 12.5

S5 6.25 µL 93.75 µL 6.25

S6 3.13 µL 96.87 µL 3.13

S7 1.56 µL 98.44 µL 1.56

Blank 0 µL 100 µL 0

Proceed to the assay steps outlined in Part 4.

Part 3: DEANO Sample Incubation
Prepare your experimental samples in a 96-well plate. The final volume should be 100 µL (or

as dictated by your standard curve).

To initiate NO release, spike the appropriate volume of the 10 mM DEANO stock solution

into the wells to achieve your desired final concentrations (e.g., 1 µL of 10 mM DEANO into

99 µL of buffer for a final concentration of 100 µM).

Incubate the plate at 37°C for a period sufficient for complete NO release.

Expert Rationale: Given DEANO's half-life of ~2 minutes at 37°C, an incubation time of 15-

20 minutes is more than sufficient to allow for >99% of the NO to be released and
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converted to nitrite.

Part 4: Griess Colorimetric Reaction
After incubation, add 100 µL of the freshly mixed Griess Reagent to each well (standards

and samples).

Incubate at room temperature for 10-15 minutes, protected from light.[10] A magenta color

will develop.

Measure the absorbance at 540 nm (or a nearby wavelength between 520-550 nm) using a

microplate reader.[9][13]

Workflow Diagram

Click to download full resolution via product page

Data Analysis and Calculation
Standard Curve: Subtract the absorbance of the blank from all standard readings. Plot the

corrected absorbance (Y-axis) against the known nitrite concentrations (X-axis). Perform a

linear regression to obtain the equation of the line (y = mx + c) and the R² value (which

should be >0.99 for a reliable curve).

Sample Nitrite Concentration: Subtract the blank absorbance from your sample absorbance

readings. Use the equation from your standard curve to calculate the concentration of nitrite

in your samples.

[Nitrite] (µM) = (Absorbance_sample - c) / m

Molar Concentration of Released NO: The crucial final step is to account for the

stoichiometry of NO release from DEANO. Since one mole of DEANO releases

approximately 1.5 moles of NO, which are then detected as nitrite, the initial concentration of

DEANO required to produce the measured nitrite is:

Effective [DEANO] (µM) = [Nitrite] (µM) / 1.5
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This calculation tells you the concentration of DEANO that actively decomposed to produce

the measured NO.

Trustworthiness: Potential Interferences and
Considerations

Complex Media: Biological media like cell culture medium or serum contain components that

can interfere with the Griess reaction.[14][15] Phenol red, a common pH indicator, can

interfere; use phenol red-free medium for the experiment. Thiols and proteins can also affect

the results.[14][16] It is essential to use the exact same medium/buffer for your blank and

standards as you do for your samples to account for matrix effects.

Sample Deproteinization: For protein-rich samples like serum or plasma, deproteinization

using methods like ultrafiltration may be necessary to prevent interference.[16]

Nitrate Contamination: The Griess assay only detects nitrite. If your sample contains nitrate

reductase activity or if you need to measure total NO production (Nitrite + Nitrate), an

additional step involving the enzymatic conversion of nitrate to nitrite is required before the

Griess reaction.[8][13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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